Aripiprazole N,N-Dioxide
Aripiprazole N,N-Dioxide
Brand Name:
Vulcanchem
CAS No.:
573691-13-1
VCID:
VC0122928
InChI:
InChI=1S/C23H27Cl2N3O4/c24-19-4-3-5-21(23(19)25)28(31)13-11-27(30,12-14-28)10-1-2-15-32-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)
SMILES:
C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CC[N+](CC3)(C4=C(C(=CC=C4)Cl)Cl)[O-])[O-]
Molecular Formula:
C23H27Cl2N3O4
Molecular Weight:
480.4 g/mol
Aripiprazole N,N-Dioxide
CAS No.: 573691-13-1
Reference Standards
VCID: VC0122928
Molecular Formula: C23H27Cl2N3O4
Molecular Weight: 480.4 g/mol
| CAS No. | 573691-13-1 |
|---|---|
| Product Name | Aripiprazole N,N-Dioxide |
| Molecular Formula | C23H27Cl2N3O4 |
| Molecular Weight | 480.4 g/mol |
| IUPAC Name | 7-[4-[4-(2,3-dichlorophenyl)-1,4-dioxidopiperazine-1,4-diium-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one |
| Standard InChI | InChI=1S/C23H27Cl2N3O4/c24-19-4-3-5-21(23(19)25)28(31)13-11-27(30,12-14-28)10-1-2-15-32-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29) |
| Standard InChIKey | QMMBGUILKWQHOA-UHFFFAOYSA-N |
| SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CC[N+](CC3)(C4=C(C(=CC=C4)Cl)Cl)[O-])[O-] |
| Canonical SMILES | C1CC(=O)NC2=C1C=CC(=C2)OCCCC[N+]3(CC[N+](CC3)(C4=C(C(=CC=C4)Cl)Cl)[O-])[O-] |
| Synonyms | 7-[4-[4-(2,3-Dichlorophenyl)-1,4-dioxido-1-piperazinyl]butoxy]-3,4-dihydro-2(1H)-quinolinone; |
| PubChem Compound | 10217465 |
| Last Modified | Nov 11 2021 |
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